Cas no 941944-42-9 (N-(2-fluorophenyl)-4-methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide)

• Product Name: N-(2-fluorophenyl)-4-methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide
• CAS No: 941944-42-9
• MF: C₁₉H₁₆FN₃O₃
• MW: 353.347047805786
• CID: 6368317
• PubChem ID: 8554736
• Update Time: 2025-05-26

N-(2-fluorophenyl)-4-methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-fluorophenyl)-4-methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide
• N-(2-fluorophenyl)-4-methoxy-1-(2-methylphenyl)-6-oxopyridazine-3-carboxamide
• N-(2-fluorophenyl)-4-methoxy-6-oxo-1-(o-tolyl)-1,6-dihydropyridazine-3-carboxamide
• 941944-42-9
• F2213-0240
• AKOS024628866

• Inchi： 1S/C19H16FN3O3/c1-12-7-3-6-10-15(12)23-17(24)11-16(26-2)18(22-23)19(25)21-14-9-5-4-8-13(14)20/h3-11H,1-2H3,(H,21,25)
• InChI Key： MBUJZNLJIXXFTC-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=CC=C2F)=O)=NN(C2=CC=CC=C2C)C(=O)C=C1OC

Computed Properties

• Exact Mass: 353.11756954g/mol
• Monoisotopic Mass: 353.11756954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 71Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2-fluorophenyl)-4-methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide

Introduction to N-(2-fluorophenyl)-4-methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS No. 941944-42-9)

N-(2-fluorophenyl)-4-methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide

This compound, identified by its CAS number 941944-42-9, represents a significant advancement in the field of pharmaceutical chemistry. Its molecular structure incorporates several key functional groups that contribute to its unique chemical properties and potential biological activities. The presence of a fluorine atom at the 2-position of the phenyl ring and a methyl group at the 2-position of another phenyl ring enhances its interaction with biological targets, making it a promising candidate for further research and development.

The compound belongs to the pyridazine class of heterocyclic compounds, which have garnered considerable attention in medicinal chemistry due to their diverse pharmacological profiles. Pyridazines are known for their ability to modulate various biological pathways, including enzyme inhibition and receptor binding. The specific arrangement of substituents in N-(2-fluorophenyl)-4-methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide suggests that it may exhibit potent effects on targets relevant to neurological disorders, cardiovascular diseases, and inflammatory conditions.

In recent years, there has been a growing interest in the development of fluorinated compounds for their enhanced metabolic stability and improved binding affinity. The incorporation of a fluorine atom into the molecular structure of this compound is particularly noteworthy, as fluorine atoms can significantly influence the electronic properties of adjacent atoms, thereby affecting the compound's reactivity and biological activity. This feature makes it an attractive scaffold for designing novel therapeutic agents.

The methoxy group at the 4-position and the oxo group at the 6-position further contribute to the compound's complexity and potential functionality. These groups can participate in hydrogen bonding interactions, which are crucial for binding to biological targets such as enzymes and receptors. The dihydropyridazine core provides a rigid framework that can be optimized for specific interactions with biological molecules.

Further investigation into the pharmacological properties of N-(2-fluorophenyl)-4-methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide has revealed promising results in preclinical studies. Initial experiments suggest that this compound exhibits inhibitory activity against certain enzymes implicated in inflammation and pain signaling. The ability to modulate these pathways could make it a valuable candidate for the treatment of chronic inflammatory diseases and neuropathic pain conditions.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only highlight the synthetic prowess but also underscore the importance of methodological innovation in pharmaceutical chemistry.

The structural features of N-(2-fluorophenyl)-4-methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide have also been computationally analyzed using molecular modeling techniques. These studies have provided insights into its binding mode with potential biological targets, helping researchers design more effective derivatives. Computational simulations have shown that the compound can interact with specific amino acid residues in target proteins, suggesting high binding affinity and selectivity.

In conclusion, N-(2-fluorophenyl)-4-methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS No. 941944-42-9) is a structurally complex and pharmacologically promising compound with significant potential in therapeutic applications. Its unique combination of functional groups and favorable physicochemical properties make it an excellent candidate for further investigation in drug discovery efforts. As research continues to uncover new biological targets and mechanisms, this compound may play a crucial role in developing novel treatments for various human diseases.